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Compound Name: Caramiphen Hydrochloride

Cat. No.: B172558 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
Caramiphen hydrochloride is a synthetic compound recognized for its antimuscarinic and

anticholinergic properties. It also exhibits antagonist activity at the N-methyl-D-aspartate

(NMDA) receptor, contributing to its complex pharmacological profile. This document provides

an in-depth overview of the chemical and structural properties of Caramiphen Hydrochloride,

intended to serve as a technical resource for professionals in research and drug development.

Key physicochemical data are presented in a structured format, and general methodologies for

their determination are described. Furthermore, a visualization of its primary mechanisms of

action is provided to illustrate its interaction with key signaling pathways.

Chemical Structure and Identification
Caramiphen hydrochloride is the hydrochloride salt of Caramiphen. Structurally, it is an ester

of 1-phenylcyclopentanecarboxylic acid and 2-(diethylamino)ethanol.

IUPAC Name: 2-(diethylamino)ethyl 1-phenylcyclopentane-1-carboxylate;hydrochloride[1][2]

Synonyms: Caramiphenium chloride salt, Panparnit, G 2747, 2-(Diethylamino)ethyl 1-

phenylcyclopentane-1-carboxylate hydrochloride
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CAS Number: 125-85-9[3][4]

Molecular Formula: C₁₈H₂₈ClNO₂[1][2]

InChI Key: MUPNXGNOIBYHSG-UHFFFAOYSA-N[3][4]

SMILES String: CCN(CC)CCOC(=O)C1(CCCC1)C2=CC=CC=C2.Cl[1]

Physicochemical Properties
The physical and chemical properties of Caramiphen Hydrochloride are summarized below.

These characteristics are fundamental to its formulation, delivery, and interaction with biological

systems.

Table 1: General Physicochemical Data
Property Value

Appearance White to beige solid powder

Melting Point 145-146 °C

Storage 2-8°C, dry, dark

Table 2: Molecular and Solubility Data
Property Value

Molecular Weight 325.87 g/mol [4][5]

Exact Mass 325.1809 Da[2]

Water Solubility ≥5 mg/mL[4]

Other Solubilities Soluble in DMSO[2]

Experimental Protocols
The determination of the physicochemical properties listed above relies on standard analytical

chemistry techniques. Below are detailed methodologies for key experimental procedures.
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Melting Point Determination (Capillary Method)
The melting point is a critical indicator of purity for a crystalline solid.[6]

Sample Preparation: A small amount of the dry, finely powdered Caramiphen
Hydrochloride is packed into a thin-walled capillary tube to a height of 1-2 mm.[2][7] The

tube is sealed at one end.

Instrumentation: The capillary tube is placed in a calibrated melting point apparatus (e.g., a

Mel-Temp or Thiele tube).[4]

Measurement: The sample is heated at a controlled, slow rate (e.g., 1-2 °C per minute) near

the expected melting point.[4][8]

Data Recording: The temperature at which the first droplet of liquid appears (onset of

melting) and the temperature at which the last solid crystal disappears (completion of

melting) are recorded. This range indicates the melting point. A narrow range (0.5-1.0 °C) is

characteristic of a pure compound.[4]

Solubility Determination
Solubility is quantified as the concentration of a solute in a saturated solution with a specific

solvent at a given temperature.[9]

Equilibrium Method: An excess amount of Caramiphen Hydrochloride is added to a known

volume of the solvent (e.g., purified water, DMSO) in a sealed container.

Saturation: The mixture is agitated (e.g., stirred or shaken) at a constant temperature for a

prolonged period (e.g., 24-48 hours) to ensure equilibrium is reached.

Sample Analysis: The suspension is filtered to remove undissolved solid. The concentration

of Caramiphen Hydrochloride in the clear filtrate is then determined using a suitable

analytical technique, such as High-Performance Liquid Chromatography (HPLC) with UV

detection or quantitative spectroscopy.

Expression of Results: Solubility is typically expressed in units of mass per volume (e.g.,

mg/mL) or molarity (mol/L).[9]
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Purity Analysis by High-Performance Liquid
Chromatography (HPLC)
HPLC is a primary technique for assessing the purity of pharmaceutical compounds by

separating the main component from any impurities or degradation products.[3][5]

System Setup: An HPLC system equipped with a suitable pump, autosampler, column oven,

and a detector (typically a photodiode array (PDA) or UV detector) is used.[3]

Chromatographic Conditions:

Column: A reverse-phase column (e.g., C18) is commonly employed for molecules like

Caramiphen.

Mobile Phase: A mixture of an aqueous buffer and an organic solvent (e.g., acetonitrile or

methanol) is used. The composition can be isocratic (constant) or a gradient (varied over

time).

Flow Rate: A typical flow rate is set (e.g., 1.0 mL/min).

Detection: The detector wavelength is set to a value where Caramiphen Hydrochloride
exhibits strong absorbance.

Sample Preparation: A standard solution of known concentration and a solution of the test

sample are prepared in a suitable solvent.

Analysis: The solutions are injected into the HPLC system. The resulting chromatogram

shows peaks corresponding to Caramiphen and any impurities.

Quantification: The purity is calculated by determining the area of the main drug peak as a

percentage of the total area of all peaks in the chromatogram.

Mechanism of Action and Signaling Pathways
Caramiphen Hydrochloride exerts its pharmacological effects through multiple mechanisms

of action. It is primarily known as an antimuscarinic agent, blocking the action of acetylcholine

at muscarinic receptors. Additionally, it functions as a non-competitive NMDA receptor
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antagonist and modulates GABA-A receptor activity, which contributes to its anticonvulsant

properties.[10][11]
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Caption: Multi-target mechanism of action for Caramiphen Hydrochloride.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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scientists and researchers to drive progress in science

and industry.
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